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Compound of Interest

Compound Name: Olutasidenib

Cat. No.: B609739

For laboratory professionals engaged in the research and development of Olutasidenib, a
potent inhibitor of mutant isocitrate dehydrogenase 1 (IDH1), ensuring personal safety and
proper handling are paramount.[1][2] This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to foster a secure research
environment.

Personal Protective Equipment (PPE)

When handling Olutasidenib, especially in its powder form, a comprehensive suite of personal
protective equipment is necessary to prevent exposure.[3][4] This includes eye protection, hand
protection, respiratory protection, and appropriate body coverings.

Summary of Recommended Personal Protective Equipment
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PPE Category Item Specification

Should be equipped with side-
shields to provide

Eye Protection Safety Goggles comprehensive protection
against splashes and airborne

particles.[4]

Impermeable gloves are
_ _ required. The specific material
Hand Protection Protective Gloves )
should be resistant to the

chemical.[5]

To be used to avoid inhalation
) ) ] ) of dust and aerosols,
Respiratory Protection Suitable Respirator ] ]
especially when not handled in

a ventilated enclosure.[4]

Lab coats or other forms of
protective clothing should be

Skin and Body Protection Impervious Clothing _
worn to prevent skin contact.

[4]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to maintain the integrity of Olutasidenib
and the safety of laboratory personnel.

Handling:

o Ventilation: Use only in areas with appropriate exhaust ventilation to minimize inhalation
exposure.[3][4]

» Avoid Contact: Take measures to prevent contact with skin, eyes, and clothing.[3][4]
e Aerosol and Dust Prevention: Avoid the formation of dust and aerosols during handling.[3][4]

Storage:
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o Container: Keep the container tightly sealed.[3][4]

e Environment: Store in a cool, well-ventilated area away from direct sunlight and sources of
ignition.[3][4]

e Recommended Temperatures:
o Powder: -20°C[3]

o In solvent: -80°C[4]

Emergency Procedures and First Aid

In the event of accidental exposure, immediate and appropriate first aid is crucial.

First Aid Measures

Exposure Route First Aid Procedure

Immediately move the individual to fresh air. If
) breathing is difficult, administer cardiopulmonary
Inhalation o o
resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[3]

Thoroughly rinse the affected skin with large
. amounts of water. Remove any contaminated
Skin Contact ] o
clothing and shoes. A physician should be

consulted.[3][4]

Immediately flush the eyes with large amounts
of water, separating the eyelids with fingers to

Eye Contact ensure thorough flushing. Any contact lenses
should be removed. Promptly seek medical
attention.[3][4]

Do NOT induce vomiting unless directed by
Ingestion medical personnel. Rinse the mouth with water.

Seek immediate medical attention.[3][4]
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Spill and Disposal Management

Accidental spills must be managed promptly and safely, and all waste must be disposed of in
accordance with regulations.

Accidental Release Measures:

e Personal Precautions: Use full personal protective equipment and ensure adequate
ventilation. Evacuate personnel to safe areas.[3]

o Environmental Precautions: Prevent the substance from entering drains or water courses.[3]

[4]

» Containment and Cleaning: Absorb solutions with a liquid-binding material like diatomite.
Decontaminate surfaces by scrubbing with alcohol.[3]

Disposal:
e Dispose of the container and its contents at an approved waste disposal plant.[4]

e Linens or clothing that are soiled should be washed separately. If a washer is not
immediately available, place the items in a plastic bag until they can be laundered.[6]

Visualizing the Workflow for Safe Handling of
Olutasidenib

To further clarify the procedural steps for safely handling Olutasidenib, the following diagram
illustrates the logical workflow from preparation to disposal.
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Caption: Workflow for the safe handling of Olutasidenib in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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